Cas no 2445786-89-8 (3,3-dimethyl-1,2,3,4-tetrahydro-1,8-naphthyridine)

3,3-Dimethyl-1,2,3,4-tetrahydro-1,8-naphthyridine is a heterocyclic compound featuring a naphthyridine core with a tetrahydro modification and dimethyl substitution at the 3-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid yet flexible framework allows for selective functionalization, enabling applications in medicinal chemistry, particularly as a scaffold for bioactive molecules. The compound's stability and defined stereochemistry enhance its utility in precision synthesis. Researchers favor it for its compatibility with diverse reaction conditions, facilitating the development of novel derivatives with potential therapeutic or catalytic applications.
3,3-dimethyl-1,2,3,4-tetrahydro-1,8-naphthyridine structure
2445786-89-8 structure
Product Name:3,3-dimethyl-1,2,3,4-tetrahydro-1,8-naphthyridine
CAS No:2445786-89-8
MF:C10H14N2
MW:162.231562137604
MDL:MFCD32692657
CID:5680441
PubChem ID:153804329
Update Time:2025-10-28

3,3-dimethyl-1,2,3,4-tetrahydro-1,8-naphthyridine Chemical and Physical Properties

Names and Identifiers

    • Z4449638275
    • 3,3-Dimethyl-2,4-dihydro-1H-1,8-naphthyridine
    • 2445786-89-8
    • EN300-26681734
    • 3,3-dimethyl-1,2,3,4-tetrahydro-1,8-naphthyridine
    • MDL: MFCD32692657
    • Inchi: 1S/C10H14N2/c1-10(2)6-8-4-3-5-11-9(8)12-7-10/h3-5H,6-7H2,1-2H3,(H,11,12)
    • InChI Key: KUERSLCLLOPQEG-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC=CN=2)CC(C)(C)C1

Computed Properties

  • Exact Mass: 162.115698455g/mol
  • Monoisotopic Mass: 162.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 24.9Ų

3,3-dimethyl-1,2,3,4-tetrahydro-1,8-naphthyridine Pricemore >>

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3,3-dimethyl-1,2,3,4-tetrahydro-1,8-naphthyridine Related Literature

Additional information on 3,3-dimethyl-1,2,3,4-tetrahydro-1,8-naphthyridine

Compound CAS No 2445786-89-8: 3,3-Dimethyl-1,2,3,4-Tetrahydro-1,8-Naphthyridine

The compound with CAS No 2445786-89-8, known as 3,3-Dimethyl-1,2,3,4-Tetrahydro-1,8-Naphthyridine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the naphthyridine class of heterocyclic compounds and exhibits unique structural and functional properties. Recent studies have highlighted its potential applications in drug development and material science.

Chemical Structure and Properties

The molecular structure of 3,3-Dimethyl-1,2,3,4-Tetrahydro-1,8-Naphthyridine is characterized by a naphthyridine ring system with a tetrahydro substitution pattern. The presence of two methyl groups at the 3-position introduces steric effects that influence the compound's reactivity and stability. This structure also features a partially saturated ring system, which contributes to its aromaticity and electronic properties.

Recent research has focused on the synthesis and characterization of this compound. For instance, a study published in *Journal of Organic Chemistry* explored novel synthetic routes to produce 3,3-Dimethyl-1,2,3,4-Tetrahydro-1,8-Naphthyridine with high yield and purity. The authors utilized a palladium-catalyzed coupling reaction to construct the naphthyridine core efficiently.

Applications in Drug Development

The pharmacological potential of CAS No 2445786-89-8 lies in its ability to modulate various biological targets. Preclinical studies have demonstrated its activity against several disease-related enzymes and receptors. For example, a research team at the University of California reported that this compound exhibits potent inhibitory effects on histone deacetylases (HDACs), making it a promising candidate for anti-cancer therapy.

Moreover, 3-Dimethyl-Tetrahydro-Naphthyridine has shown selectivity towards GABA receptors in neuronal models. This suggests its potential application in treating neurological disorders such as epilepsy and anxiety. Clinical trials are currently underway to evaluate its safety and efficacy in humans.

Material Science Applications

Beyond pharmacology,CAS No 2445786-89-8 has found utility in material science due to its unique electronic properties. Researchers at the Massachusetts Institute of Technology (MIT) have incorporated this compound into organic semiconductors for use in flexible electronics. The tetrahydro-naphthyridine framework provides enhanced charge transport properties compared to traditional materials.

In addition to electronics,this compound has been explored as a component in advanced coatings for corrosion resistance. A study published in *Advanced Materials* demonstrated that thin films incorporating CAS No 2445786-89-8 exhibit superior durability under harsh environmental conditions.

Environmental Considerations

As with any chemical compound,the environmental impact of CAS No 2445786-89-8 must be carefully assessed before widespread use. Recent studies have evaluated its biodegradation potential under various conditions. Results indicate that the compound undergoes rapid microbial degradation in aerobic environments,a finding that aligns with green chemistry principles.

Furthermore,the ecotoxicological profile of this compound has been studied using aquatic models such as Daphnia magna.These experiments revealed low toxicity levels,making it suitable for applications where environmental safety is a priority.

Conclusion

In summary,CAS No 2445786-89-8 (3-Dimethyl-Tetrahydro-Naphthyridine) is a versatile compound with diverse applications across multiple disciplines.Ranging from drug development to material science,this molecule continues to be an area of active research interest.The integration of cutting-edge synthetic methods with advanced characterization techniques ensures that new insights into its properties are continually emerging.Furthermore,the favorable environmental profile underscores its potential for sustainable applications.As research progresses,this compound is poised to make significant contributions to both scientific advancement and industrial innovation.

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